Cas no 699-98-9 (5H,7H-furo[3,4-b]pyridine-5,7-dione)

Chemicals. English Name: 2,3-pyridinedicarboxylic anhydride; CAS No.: 699-98-9; Molecular formula: c7h3no3; Molecular weight: 149.1036.
5H,7H-furo[3,4-b]pyridine-5,7-dione structure
699-98-9 structure
5H,7H-furo[3,4-b]pyridine-5,7-dione
699-98-9
C7H3NO3
149.1036
MFCD00005915
39624
69688

5H,7H-furo[3,4-b]pyridine-5,7-dione Properties

Names and Identifiers

    • 2,3-Pyridinedicarboxylicanhydride
    • Pyridine-2,3-dicarboxylic anhydride
    • QUINOLINE-8-CARBOXALDEHYDE
    • PYRIDINE-2,3-DICARBOXYLIC ACID ANHYDRIDE
    • FURO[3,4-B]PYRIDINE-5,7-DIONE
    • 2,3-PyridinedicarboxylicAcidAnhydride
    • Pyridinedicarboxylicanhydride
    • 2,3-PYRIDINEDICARBOXYLIC ANHYDRIDE (QUINOLINIC ANHYDRIDE)
    • 2.3-Pyridinedicarboxylicanhydride
    • Quinolinic Anhydride
    • 2,3-Pyridinedicarboxylic anhydride
    • Furo(3,4-b)pyridine-5,7-dione
    • 5H,7H-furo[3,4-b]pyridine-5,7-dione
    • 2B2I45ZOD6
    • MCQOWYALZVKMAR-UHFFFAOYSA-N
    • 2,3-pyridine dicarboxylic anhydride
    • furano[3,4-b]pyridine-5,7-dione
    • Furo[3,7-dione
    • PubChem10172
    • quinolin
    • 2,3-Pyridinedicarboxylic anhydride treated BSA
    • CK2611
    • furo[3,4]pyridine-5,7-dione
    • Z235344909
    • FT-0609765
    • Furo[3,4-b]pyridine-5,7-dione(9CI, ACI)
    • DTXSID1061023
    • quinolinic acid anhydride
    • AKOS000117980
    • J-400167
    • UNII-2B2I45ZOD6
    • pyridine-5,6-dicarboxylic anhydride
    • EINECS 211-834-1
    • NSC44309
    • NSC-44309
    • 699-98-9
    • BP-13069
    • CS-W007881
    • MFCD00005915
    • PB28943
    • PYRIDINIC ANHYDRIDE
    • SY008029
    • NS00036991
    • NSC 44309
    • SCHEMBL311088
    • AS-14415
    • 2,3-pyridinedicarboxylic acid anhydride
    • AC-907/25014149
    • 2,3-Pyridinedicarboxylic anhydride, 97%
    • 1,3-DIOXOLO(4,5-B)PYRIDIN-2-ONE
    • A9253
    • AM20070250
    • EN300-27609
    • P1222
    • DB-002733
    • Furo(3,4b)pyridine5,7dione
    • DTXCID7046596
    • Pyridine2,3dicarboxylic anhydride
    • Furo3,4-bpyridine-5,7-dione
    • STK802326
    • BBL011094
    • +Expand
    • MFCD00005915
    • MCQOWYALZVKMAR-UHFFFAOYSA-N
    • 1S/C7H3NO3/c9-6-4-2-1-3-8-5(4)7(10)11-6/h1-3H
    • O1C(C2=C(C1=O)C([H])=C([H])C([H])=N2)=O
    • 125111

Computed Properties

  • 149.01100
  • 0
  • 4
  • 0
  • 149.011293
  • 11
  • 214
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.6
  • nothing
  • 0
  • 56.3

Experimental Properties

  • 0.39220
  • 56.26000
  • 1.4835 (estimate)
  • Optimal solubility in water.
  • 334.6°C at 760 mmHg
  • 135.0 to 140.0 deg-C
  • 0.0±0.7 mmHg at 25°C
  • 156.2 °C
  • Solids.
  • Not determined.
  • Moisture Sensitive
  • 1.4974 (rough estimate)

5H,7H-furo[3,4-b]pyridine-5,7-dione Security Information

  • GHS07 GHS07
  • 3
  • S26;S37/39
  • S26-S36-S37/39
  • R36/37/38
  • Xi Xi
  • NONH for all modes of transport
  • H315,H319,H335
  • P261,P305+P351+P338
  • warning
  • Inert atmosphere,2-8°C
  • 36/37/38
  • Warning
  • Yes
  • 10-21

5H,7H-furo[3,4-b]pyridine-5,7-dione Customs Data

  • 2934999090
  • China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5H,7H-furo[3,4-b]pyridine-5,7-dione Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P005RZ5-5g
2,3-Pyridinedicarboxylicanhydride
699-98-9 95%
5g
$4.00 2024-04-21
A2B Chem LLC
AC68737-5g
2,3-Pyridinedicarboxylic anhydride
699-98-9 95%
5g
$4.00 2024-04-19
abcr
AB147266-25 g
Pyridine-2,3-dicarboxylic anhydride, 98%; .
699-98-9 98%
25 g
€89.40 2023-07-20
Alichem
A029182084-500g
2,3-Pyridinedicarboxylicanhydride
699-98-9 95%
500g
$364.00 2023-09-01
Ambeed
A153241-5g
2,3-Pyridinedicarboxylicanhydride
699-98-9 95%
5g
$5.0 2024-07-18
Apollo Scientific
OR350318-100g
2,3-Pyridinedicarboxylic anhydride
699-98-9 95%
100g
£80.00 2023-09-02
Chemenu
CM121865-100g
2,3-Pyridinedicarboxylic Anhydride
699-98-9 95%
100g
$102 2021-08-06
Crysdot LLC
CD11070216-500g
2,3-Pyridinedicarboxylicanhydride
699-98-9 95+%
500g
$347 2024-07-19
Enamine
EN300-27609-0.05g
5H,7H-furo[3,4-b]pyridine-5,7-dione
699-98-9 95%
0.05g
$19.0 2023-09-10
eNovation Chemicals LLC
K06196-1kg
2,3-Pyridinedicarboxylic anhydride
699-98-9 97%
1kg
$550 2022-06-09

5H,7H-furo[3,4-b]pyridine-5,7-dione Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:699-98-9)
SUN WEN TING
13914000513
sales1@senfeida.com
Hubei Wande Chemical Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:699-98-9)
CHEN DAN DAN
15827180502
1148980033@qq.com
Nantong Reform Petro-chemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:699-98-9)
CAO HAI YAN
19952847550
2143087160@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:699-98-9)
A LA DING
anhua.mao@aladdin-e.com
TCI (Shanghai) Development Co., Ltd.
Audited Supplier Audited Supplier
(CAS:699-98-9)
ZHANG ZE YUAN
13061970904
Sales-CN@TCIchemicals.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:699-98-9)
TANG SI LEI
15026964105
2881489226@qq.com

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